Cas no 1807106-57-5 (1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one)

• Product Name: 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one
• CAS No: 1807106-57-5
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 5000828
• Update Time: 2025-06-11

1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one

• Inchi： 1S/C10H12BrNO/c1-7-2-8(4-9(12)3-7)5-10(13)6-11/h2-4H,5-6,12H2,1H3
• InChI Key： AFYZULWORDZPIV-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one

Chemical Profile of 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one (CAS No. 1807106-57-5)

1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one, identified by its Chemical Abstracts Service (CAS) number 1807106-57-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated propanone backbone coupled with an aniline derivative, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both amino and bromine substituents makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one consists of a propylidene group attached to a carbonyl carbon, which is further substituted with a bromine atom. The aromatic ring is linked to this core via an amide-like connection, where the nitrogen atom is part of the phenyl ring and bears an amino group at the 3-position. The methyl substituent at the 5-position of the phenyl ring adds another layer of electronic complexity, influencing the reactivity and interactions of the molecule. This unique combination of functional groups positions it as a key building block in organic synthesis.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The bromine atom, in particular, is a common feature in many bioactive molecules due to its ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in drug discovery. Additionally, the amino group provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

One of the most compelling aspects of 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one is its role as a precursor in synthesizing more complex scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify both the aromatic and aliphatic portions of the molecule allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

Recent studies have highlighted the importance of 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one in developing small-molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. The bromine substituent facilitates easy detection via techniques like nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry (MS), making it an ideal candidate for structural elucidation studies. Moreover, the amino group can be used to link other functional units, creating hybrid molecules with enhanced biological activity.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in producing antiviral and antibacterial agents. The structural features present in 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one allow it to interact with biological targets in multiple ways, increasing its therapeutic window. For example, modifications at the propylidene position can alter binding affinity to proteins involved in viral replication or bacterial resistance mechanisms. Such flexibility is crucial for designing drugs that are both effective and selective.

From a synthetic chemistry perspective, 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one exemplifies the importance of strategic functionalization. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups at various positions along the molecular chain. This capability is particularly useful in generating libraries of compounds for high-throughput screening (HTS). Additionally, the presence of both an amino and carbonyl group allows for further derivatization via condensation reactions, leading to amides or ureas that are prevalent motifs in bioactive molecules.

In conclusion, 1-(3-Amino-5-methylphenyl)-3-bromopropan-2-one (CAS No. 1807106-57-5) represents a versatile intermediate with significant potential across multiple domains of chemical research and pharmaceutical development. Its unique structural features make it an invaluable tool for synthesizing complex molecules aimed at treating various diseases. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.